[1-(2,2-difluoroethyl)-4-iodo-1H-pyrazol-3-yl]acetic acid

• IUPAC Name: 2-[1-(2,2-difluoroethyl)-4-iodopyrazol-3-yl]acetic acid
• InChI: InChI=1S/C7H7F2IN2O2/c8-6(9)3-12-2-4(10)5(11-12)1-7(13)14/h2,6H,1,3H2,(H,13,14)
• InChI Key: GNSBNQPATHTHFF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NN1CC(F)F)CC(=O)O)I
• Molecular Formula: C7H7F2IN2O2
• Molecular Weight: 316.04 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would have a pyrazole ring, a difluoroethyl group, and an iodine atom attached to the pyrazole ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the pyrazole ring, the difluoroethyl group, and the iodine atom. The pyrazole ring is a site of aromaticity, and the difluoroethyl group and iodine atom are both electron-withdrawing, which could influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the difluoroethyl group could increase its lipophilicity, and the iodine atom could influence its density and melting point.

Scientific Research Applications

Medicinal Chemistry and Drug Design

The 2,2-difluoroethyl group plays a crucial role in medicinal chemistry. Incorporating this group into small molecules can be challenging, but it offers several advantages. Here’s why it matters:

Examples: Notably, this transformation allows access to a wide range of 2,2-difluoroethylated nucleophiles, including drugs like Captopril, Normorphine, and Mefloquine.

Bioisosteric Replacement

The difluoroethyl group serves as a bioisostere for other functional groups. By replacing existing moieties with the difluoroethyl group, researchers can fine-tune the properties of drug candidates.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole derivatives are used in medicinal chemistry due to their ability to interact with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.